Cas no 951887-65-3 (3,4-Difluoro-4'-n-pentylbenzophenone)

• Product Name: 3,4-Difluoro-4'-n-pentylbenzophenone
• CAS No: 951887-65-3
• MF: C₁₈H₁₈F₂O
• MW: 288.331732273102
• MDL: MFCD09801686
• CID: 4722237
• Update Time: 2025-06-10

3,4-Difluoro-4'-n-pentylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-4'-n-pentylbenzophenone
• (3,4-Difluorophenyl)(4-pentylphenyl)methanone

• MDL： MFCD09801686
• Inchi： 1S/C18H18F2O/c1-2-3-4-5-13-6-8-14(9-7-13)18(21)15-10-11-16(19)17(20)12-15/h6-12H,2-5H2,1H3
• InChI Key： NZPSXTBCWOGQDT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CCCCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Topological Polar Surface Area: 17.1

Additional information on 3,4-Difluoro-4'-n-pentylbenzophenone

Introduction to 3,4-Difluoro-4'-n-pentylbenzophenone (CAS No. 951887-65-3) and Its Emerging Applications in Chemical Biology

The compound 3,4-Difluoro-4'-n-pentylbenzophenone (CAS No. 951887-65-3) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features and versatile applications. As a derivative of benzophenone, this compound incorporates fluoro substituents and a pentyl group, which significantly influence its photophysical properties and biological interactions. The introduction of fluorine atoms enhances the molecule's lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical and biochemical applications.

In recent years, the study of 3,4-Difluoro-4'-n-pentylbenzophenone has gained considerable attention due to its role as an intermediate in the synthesis of photoactive compounds. Its extended conjugation system and electron-withdrawing fluoro groups contribute to its ability to act as a photosensitizer, enabling applications in photodynamic therapy (PDT) and photocatalysis. The presence of the n-pentyl side chain further modulates its solubility and bioavailability, facilitating its use in drug delivery systems.

One of the most compelling aspects of 3,4-Difluoro-4'-n-pentylbenzophenone is its potential in the development of novel agrochemicals. The fluoro-substituted aromatic core enhances the compound's resistance to degradation, improving its efficacy as a pesticide or herbicide. Recent studies have demonstrated its effectiveness in inhibiting the growth of certain resistant plant pathogens, offering a promising solution for sustainable agriculture.

The compound's photophysical properties also make it valuable in materials science. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its high quantum yield and tunable emission spectrum. The introduction of fluorine atoms improves charge transport properties, making it an ideal candidate for next-generation electronic devices.

Beyond these applications, 3,4-Difluoro-4'-n-pentylbenzophenone has shown potential in biomedical research. Its ability to form stable complexes with metal ions has been exploited in the development of contrast agents for magnetic resonance imaging (MRI). Additionally, its fluorescence characteristics make it useful for cellular imaging and tracking biological processes in real-time.

The synthesis of 3,4-Difluoro-4'-n-pentylbenzophenone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of medicinal chemistry.

In conclusion, 3,4-Difluoro-4'-n-pentylbenzophenone (CAS No. 951887-65-3) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in addressing global challenges in health, agriculture, and technology.